Cas no 93072-94-7 (Benzeneacetaldehyde, a-(hydroxymethylene)-4-nitro-)

• Product Name: Benzeneacetaldehyde, a-(hydroxymethylene)-4-nitro-
• CAS No: 93072-94-7
• MF: C₁₁H₁₃N₅O
• MW: 231.253821134567
• MDL: MFCD03426077
• CID: 801160
• PubChem ID: 2761145
• Update Time: 2025-05-22

Benzeneacetaldehyde, a-(hydroxymethylene)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde, a-(hydroxymethylene)-4-nitro-
• 2-(5-Piperidin-4-yl-[1,2,4]-oxadiazol-3-yl)-pyrazine
• 2-(5-PIPERIDIN-4-YL-1,2,4-OXADIAZOL-3-YL)PYRAZINE
• p-Nitrophenylaminomethylen-cyanamid
• p-Nitrophenylmalondialdehyde
• HMS525M08
• CS-0315548
• 2-[5-(piperidin-4-yl)-1,2,4-oxadiazol-3-yl]pyrazine
• ZIB92500
• 5-(Piperidin-4-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole
• PS-7704
• FT-0676559
• Pyrazine,2-[5-(4-piperidinyl)-1,2,4-oxadiazol-3-yl]-
• SCHEMBL1077025
• A844436
• MFCD03426077
• 849925-00-4
• 93072-94-7
• Peakdale1_002736
• 5-(4-piperidyl)-3-pyrazin-2-yl-1,2,4-oxadiazole
• 5-piperidin-4-yl-3-pyrazin-2-yl-1,2,4-oxadiazole
• AKOS005907545
• DTXSID90918746
• 5-(4-piperidinyl)-3-(2-pyrazinyl)-1,2,4-oxadiazole
• 2-(5-piperidin-4-yl-1,2,4-oxadiazol-3-yl)pyrazine, AldrichCPR
• 2-(5-(piperidin-4-yl)-1,2,4-oxadiazol-3-yl)pyrazine
• DB-329375

• MDL： MFCD03426077
• Inchi： 1S/C11H13N5O/c1-3-12-4-2-8(1)11-15-10(16-17-11)9-7-13-5-6-14-9/h5-8,12H,1-4H2
• InChI Key： KYFNBVXPLAKRKM-UHFFFAOYSA-N
• SMILES： O1C(C2CCNCC2)=NC(C2C=NC=CN=2)=N1

Computed Properties

• Exact Mass: 231.11200
• Monoisotopic Mass: 231.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.232
• Melting Point: 87 °C
• Boiling Point: 429.3°C at 760 mmHg
• Flash Point: 213.4°C
• Refractive Index: 1.553
• PSA: 76.73000
• LogP: 1.32240

Benzeneacetaldehyde, a-(hydroxymethylene)-4-nitro- Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Benzeneacetaldehyde, a-(hydroxymethylene)-4-nitro-

Comprehensive Analysis of Benzeneacetaldehyde, a-(hydroxymethylene)-4-nitro- (CAS No. 93072-94-7)

Benzeneacetaldehyde, a-(hydroxymethylene)-4-nitro- (CAS No. 93072-94-7) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This compound, characterized by its unique hydroxymethylene and nitro functional groups, plays a pivotal role in the synthesis of various high-value intermediates. Its molecular structure, which combines aromatic and aldehyde functionalities, makes it a versatile building block for researchers and industries alike.

In recent years, the demand for Benzeneacetaldehyde derivatives has surged due to their applications in green chemistry and sustainable synthesis. As environmental concerns grow, scientists are increasingly focusing on eco-friendly methodologies, and this compound's reactivity aligns well with such initiatives. For instance, its nitro group can be selectively reduced under mild conditions, making it a candidate for catalytic hydrogenation processes—a hot topic in modern organic synthesis.

The compound's CAS No. 93072-94-7 is frequently searched in academic databases and patent filings, reflecting its relevance in drug discovery and material innovation. Researchers are particularly interested in its potential as a precursor for biologically active molecules, such as antimicrobial agents or enzyme inhibitors. Its aromatic-aldehyde hybrid structure also makes it a valuable component in designing advanced polymers and photoactive materials, which are critical for renewable energy technologies.

One of the most discussed aspects of Benzeneacetaldehyde, a-(hydroxymethylene)-4-nitro- is its synthetic versatility. Questions like "How to optimize the yield of 93072-94-7 in multi-step reactions?" or "What are the latest catalysts for its functionalization?" dominate forums and research platforms. These queries highlight the compound's technical complexity and the need for innovative solutions in its handling. Additionally, its stability under various pH conditions is a recurring theme in industrial applications, particularly in fine chemical manufacturing.

From an analytical perspective, advanced techniques such as NMR spectroscopy and HPLC-MS are essential for characterizing Benzeneacetaldehyde, a-(hydroxymethylene)-4-nitro-. These methods ensure purity assessment and structural validation, which are crucial for compliance with Good Manufacturing Practices (GMP). The compound's chromatographic behavior and spectral fingerprints are well-documented, aiding in its identification and quality control across supply chains.

In conclusion, Benzeneacetaldehyde, a-(hydroxymethylene)-4-nitro- (CAS No. 93072-94-7) represents a fascinating intersection of chemistry and innovation. Its applications span from pharmaceutical intermediates to smart materials, aligning with global trends toward sustainability and technological advancement. As research continues to uncover new possibilities, this compound will undoubtedly remain a focal point in scientific and industrial discussions.